Cas no 878385-72-9 (tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate)

• Product Name: tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate
• CAS No: 878385-72-9
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 2810829
• PubChem ID: 7062393
• Update Time: 2025-06-12

tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate
• 1,1-dimethylethyl (S)-4-hydroxyisoxazolidine-2-carboxylate
• VSQPEDPYPBOLOK-LURJTMIESA-N
• tert-butyl (4S)-4-hydroxy-1,2-oxazolidine-2-carboxylate
• tert-butyl(4S)-4-hydroxy-1,2-oxazolidine-2-carboxylate
• 1,1-dimethylethyl(S)-4-hydroxyisoxazolidine-2-carboxylate
• SCHEMBL1487038
• EN300-412385
• 878385-72-9

• Inchi： 1S/C8H15NO4/c1-8(2,3)13-7(11)9-4-6(10)5-12-9/h6,10H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： VSQPEDPYPBOLOK-LURJTMIESA-N
• SMILES： O1C[C@H](CN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 189.10010796Da
• Monoisotopic Mass: 189.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate

Introduction to tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate (CAS No. 878385-72-9)

Tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate (CAS No. 878385-72-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique isoxazolidine ring and the presence of a tert-butyl ester group, which contribute to its stability and reactivity. The chiral center at the 4-position of the isoxazolidine ring makes it a valuable building block for the synthesis of bioactive molecules and pharmaceutical intermediates.

The synthesis of tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate typically involves a multi-step process, including the formation of the isoxazolidine ring through a [3+2] cycloaddition reaction between a nitrile oxide and an alkene. The chiral center can be introduced through asymmetric catalysis or resolution techniques, ensuring high enantiomeric purity. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of this process, making it more accessible for large-scale production.

In the context of medicinal chemistry, tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate has shown promise as a precursor for the development of novel drugs. Its hydroxy group and ester functionality provide multiple points for functionalization, allowing for the introduction of various substituents to modulate biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The hydroxy group can be derivatized to form ethers, esters, or amides, while the ester can be hydrolyzed to generate carboxylic acids or converted to other functional groups.

The pharmacological properties of tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate have been extensively investigated in preclinical studies. Research has shown that this compound and its derivatives can selectively target specific enzymes or receptors involved in disease pathways. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited selective inhibition of a key enzyme in the inflammatory pathway, leading to reduced inflammation in animal models. Another study in Cancer Research highlighted its potential as an anti-cancer agent by inducing apoptosis in cancer cells while sparing normal cells.

The stability and solubility of tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate are also important considerations for its use in pharmaceutical applications. The tert-butyl ester group enhances lipophilicity, which can improve cell membrane permeability and bioavailability. However, this also necessitates careful formulation strategies to ensure optimal delivery and therapeutic efficacy. Recent studies have explored various prodrug approaches to enhance solubility and stability, such as converting the tert-butyl ester to more water-soluble forms.

In addition to its applications in drug discovery, tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate has found use in other areas of chemical research. For instance, it serves as a versatile intermediate in the synthesis of complex natural products and synthetic analogs. Its reactivity and functional group diversity make it an attractive choice for combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated for high-throughput screening.

The environmental impact and safety profile of tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate are also important considerations. Studies have shown that this compound is generally stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, appropriate safety measures should always be followed during synthesis and handling to ensure worker safety and environmental protection.

In conclusion, tert-butyl (4S)-4-hydroxyisoxazolidine-2-carboxylate (CAS No. 878385-72-9) is a versatile and valuable compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for the development of novel drugs and bioactive molecules. Ongoing research continues to uncover new applications and optimize its properties for practical use.